Cas no 1314419-67-4 ((3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride)

• Product Name: (3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride
• CAS No: 1314419-67-4
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• MDL: MFCD11849812
• CID: 858560
• PubChem ID: 71432755
• Update Time: 2025-05-19

(3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-Fluorophenoxy)pyrrolidine Hydrochloride
• (3R)-3-(4-Fluorophenoxy)pyrrolidine hydrochloride (1:1)
• (R)-3-(4-Fluorophenoxy)pyrrolidine hcl
• (R)-3-(4-Fluorophenoxy)-pyrrolidine HCl
• (R)-3-(4-Fluorophenoxy)-pyrrolidine Hydrochloride
• (R)-3-(4-Fluoro-phenoxy)-pyrrolidine hydrochloride
• AKOS022183995
• (3R)-(4-Fluorophenoxy)-pyrrolidine hydrochloride
• AS-42664
• MFCD11849812
• Z2768167886
• DTXSID70849443
• (R)-3-(4-Fluorophenoxy)pyrrolidineHydrochloride
• EN300-366373
• (3R)-3-(4-fluorophenoxy)pyrrolidine hydrochloride
• (3R)-3-(4-Fluorophenoxy)pyrrolidine--hydrogen chloride (1/1)
• (3R)-(4-Fluorophenoxy)-pyrrolidine, HCl
• 1314419-67-4
• (3R)-3-(4-fluorophenoxy)pyrrolidine;hydrochloride
• Pyrrolidine, 3-(4-fluorophenoxy)-, hydrochloride (1:1), (3R)-
• CS-0149077
• (3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride

• MDL： MFCD11849812
• Inchi： 1S/C10H12FNO.ClH/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-;/m1./s1
• InChI Key： RRDLUHKAJWPKCW-HNCPQSOCSA-N
• SMILES： Cl.FC1C=CC(=CC=1)O[C@H]1CNCC1

Computed Properties

• Exact Mass: 217.06709
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 12.47

(3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride

(3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride and Its Significance in Modern Pharmaceutical Research

CAS no. 1314419-67-4 corresponds to the compound (3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride, a chemical entity that has garnered considerable attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest for the development of novel therapeutic agents.

The< strong>fluorine atom in the phenyl ring of (3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride plays a pivotal role in modulating its pharmacokinetic and pharmacodynamic characteristics. Fluorinated aromatic compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and prolong half-life upon administration. These attributes make such molecules highly valuable in drug design, particularly in the quest to develop more effective and durable treatments for various diseases.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The< strong>pyrrolidine scaffold is a common motif in many bioactive compounds, known for its ability to interact with biological targets in a highly specific manner. The incorporation of a< strong>fluorophenoxy group into this scaffold further enhances its potential as a pharmacophore, enabling interactions that are both potent and selective.

One of the most compelling aspects of (3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride is its potential application in the treatment of neurological disorders. Preclinical studies have demonstrated that compounds with similar structural features can modulate neurotransmitter systems, offering a promising avenue for developing therapies for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The< strong>hydrochloride salt form of this compound enhances its solubility and bioavailability, which are crucial factors for achieving therapeutic efficacy.

The synthesis of< strong>(3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired stereochemical configuration. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of chiral purity in pharmaceutical development.

The pharmacological profile of (3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride has been extensively evaluated through both in vitro and in vivo studies. These investigations have revealed that the compound exhibits significant inhibitory activity against key enzymes implicated in disease pathogenesis. For instance, it has shown potential as an inhibitor of enzymes such as< strong>cyclooxygenase-2 (COX-2), which is central to inflammatory responses. Additionally, its interaction with other biological targets suggests broad therapeutic applications beyond inflammation.

The< strong>CAS no. 1314419-67-4 designation ensures that researchers can reliably identify and procure this compound for their studies. The standardized identification system provided by CAS numbers is essential for maintaining consistency across scientific literature and facilitating collaboration among researchers worldwide. This compound's entry in the CAS database reflects its importance as a research tool and underscores its relevance in ongoing drug discovery efforts.

In conclusion, (3R)-(4-Fluorophenoxy)-pyrrolidine, hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its< strong>fluorophenoxy group and< strong>pyrrolidine scaffold contribute to its potent interaction with biological targets, making it a valuable candidate for further development into novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.